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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery and seminal first synthesis of ethyl 2-
oxocyclohexaneglyoxylate, more commonly known in chemical literature as ethyl 2-
oxocyclohexanecarboxylate. This important bicyclic B-keto ester has served as a versatile
building block in organic synthesis, contributing to the development of numerous complex
molecules and pharmaceutical agents. This document provides a detailed account of the
original experimental protocol, quantitative data from early reports, and a visualization of the
foundational chemical transformation.

Discovery and Attribution

The discovery and first synthesis of ethyl 2-oxocyclohexanecarboxylate are attributed to the
German chemist Walter Dieckmann. His groundbreaking work on the intramolecular
condensation of dicarboxylic acid esters, now famously known as the Dieckmann
condensation, led to the formation of cyclic B-keto esters. The synthesis of the six-membered
ring system of ethyl 2-oxocyclohexanecarboxylate was a key demonstration of this powerful
cyclization reaction. Dieckmann's comprehensive investigations into this class of reactions
were published in the late 19th and early 20th centuries, with the most pertinent details
regarding this specific compound appearing in his 1901 publication in Justus Liebigs Annalen
der Chemie.[1][2][3]
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First Synthesis: The Dieckmann Condensation of
Diethyl Pimelate

The inaugural synthesis of ethyl 2-oxocyclohexanecarboxylate was achieved through the
intramolecular cyclization of diethyl pimelate using a sodium metal suspension in a
hydrocarbon solvent. This reaction elegantly demonstrates the principles of the Dieckmann
condensation, where a diester undergoes an intramolecular Claisen condensation to yield a
cyclic B-keto ester.

Quantitative Data

The following table summarizes the key quantitative data from early reports on the synthesis of
ethyl 2-oxocyclohexanecarboxylate.

Parameter Value Reference

Starting Material Diethyl Pimelate Dieckmann, 1901
Reagent Sodium Metal Dieckmann, 1901
Product Ethyl 2- Dieckmann, 1901

oxocyclohexanecarboxylate

Boiling Point 129-131 °C (at 14 mmHg) Dieckmann, 1901

] Not explicitly stated in the
Yield _—
initial report

Experimental Protocol: The First Synthesis

The following protocol is based on the experimental description provided by Walter Dieckmann
in his 1901 publication.

Materials:
 Diethyl pimelate

e Sodium metal
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Toluene (dry)

Dilute Acetic Acid

Ether

Saturated sodium bisulfite solution

Sodium sulfate (anhydrous)

Procedure:

Preparation of Sodium Suspension: A suspension of finely divided sodium metal in dry
toluene was prepared.

Reaction Initiation: To the stirred sodium suspension, diethyl pimelate was added. The
reaction mixture was then heated to initiate the condensation reaction.

Reaction Completion and Work-up: The reaction was considered complete when the
evolution of hydrogen gas ceased. The reaction mixture was then cooled, and the unreacted
sodium was destroyed by the careful addition of moist ether, followed by water.

Acidification and Extraction: The aqueous layer was separated and acidified with dilute acetic
acid. The liberated -keto ester was then extracted with ether.

Purification: The ethereal extract was washed with a saturated sodium bisulfite solution to
remove any aldehydic impurities, followed by washing with water. The organic layer was then
dried over anhydrous sodium sulfate.

Isolation of Product: The ether was removed by distillation, and the remaining oil was purified
by vacuum distillation to yield ethyl 2-oxocyclohexanecarboxylate.

Reaction Visualization

The logical flow of the first synthesis of ethyl 2-oxocyclohexanecarboxylate via the Dieckmann

condensation is depicted in the following diagram.
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Caption: First synthesis of ethyl 2-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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